Cas no 1339731-60-0 (2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide)

2-Amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide is a cyclopropyl-containing amino acid derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a pyrazole ring, which is often associated with bioactivity, and a cyclopropyl group that may enhance metabolic stability. The presence of both amino and amide functional groups makes it a versatile intermediate for further synthetic modifications. This compound is of interest for its potential role in the development of small-molecule therapeutics, particularly in targeting enzymes or receptors where rigid, three-dimensional scaffolds are advantageous. Its well-defined stereochemistry and synthetic accessibility further contribute to its utility in drug discovery.
2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide structure
1339731-60-0 structure
Product Name:2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide
CAS No:1339731-60-0
MF:C10H16N4O
MW:208.260241508484
CID:6014652
PubChem ID:63919900
Update Time:2025-06-12

2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide
    • AKOS013234744
    • EN300-1123087
    • 1339731-60-0
    • Inchi: 1S/C10H16N4O/c1-7-4-13-14(5-7)6-10(12,9(11)15)8-2-3-8/h4-5,8H,2-3,6,12H2,1H3,(H2,11,15)
    • InChI Key: VPTHXFFIGVCBAK-UHFFFAOYSA-N
    • SMILES: CC1=CN(N=C1)CC(C2CC2)(C(=O)N)N

Computed Properties

  • Exact Mass: 208.13241115g/mol
  • Monoisotopic Mass: 208.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 86.9Ų

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2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide Related Literature

Additional information on 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide

Research Brief on 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide (CAS: 1339731-60-0)

2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide (CAS: 1339731-60-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific enzymatic pathways and receptor interactions. The growing body of literature on this molecule underscores its relevance in drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanistic insights of 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide. One of the key findings is its role as a potent inhibitor of certain kinases involved in inflammatory and oncogenic signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity and efficacy in targeting specific kinase isoforms, thereby offering a potential therapeutic avenue for diseases such as rheumatoid arthritis and certain cancers.

The synthesis and optimization of 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide have also been a focal point of recent research. Advanced synthetic methodologies, including asymmetric catalysis and green chemistry approaches, have been employed to enhance the yield and purity of this compound. These efforts are critical for scaling up production and ensuring the reproducibility of preclinical studies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions that underpin its biological activity.

In preclinical models, 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide has demonstrated favorable pharmacokinetic and safety profiles. Animal studies have indicated good oral bioavailability and minimal off-target effects, which are essential attributes for further clinical development. However, challenges such as metabolic stability and potential drug-drug interactions remain areas of active investigation. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to address these limitations.

The therapeutic potential of 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide extends beyond its primary indications. Emerging evidence suggests its utility in neurodegenerative disorders and infectious diseases, owing to its ability to modulate immune responses and cellular stress pathways. Collaborative efforts between academic institutions and pharmaceutical companies are underway to expand the scope of its applications and accelerate its translation into clinical trials.

In conclusion, 2-amino-2-cyclopropyl-3-(4-methyl-1H-pyrazol-1-yl)propanamide (CAS: 1339731-60-0) represents a promising candidate in the pipeline of novel therapeutics. Its multifaceted pharmacological properties, coupled with ongoing advancements in synthesis and formulation, position it as a molecule of significant interest for future research and development. Continued exploration of its mechanisms and therapeutic potential will be crucial for realizing its full clinical benefits.

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